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Compound of Interest

Compound Name: Methanol-d3

Cat. No.: B056482

For Researchers, Scientists, and Drug Development Professionals

Methanol-d3 (CD30OH), a deuterated isotopologue of methanol, is an indispensable solvent in
modern research, particularly in nuclear magnetic resonance (NMR) spectroscopy. While its
applications are vast, the inherent toxicity and flammability of methanol necessitate a
comprehensive understanding and strict adherence to safety protocols. This guide provides an
in-depth overview of the safety precautions, handling procedures, and toxicological profile of
Methanol-d3 to ensure a safe laboratory environment.

Section 1: Hazard Identification and Classification

Methanol-d3 shares the same hazardous properties as its non-deuterated counterpart,
methanol. It is a highly flammable liquid and vapor, and it is toxic if swallowed, inhaled, or in
contact with skin.[1][2][3][4] The primary target organs for methanol toxicity are the optic nerve
and the central nervous system (CNS).

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2
and vapour.[1][3][4]
. H301: Toxic if swallowed.[1][3]
Acute Toxicity, Oral 3
[4]
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 ]
skin.[1][3][4]
Acute Toxicity, Inhalation 3 H331: Toxic if inhaled.[1]

N o H370: Causes damage to
Specific Target Organ Toxicity )
. organs (optic nerve, central
(Single Exposure)
nervous system).[1]

Section 2: Toxicological Profile and Exposure Limits

The toxicity of methanol is primarily due to its metabolism in the body. The liver enzyme alcohol
dehydrogenase metabolizes methanol to formaldehyde, which is then converted to formic acid.
The accumulation of formic acid leads to metabolic acidosis and is responsible for the
characteristic ocular toxicity of methanol, which can result in blindness.

Signaling Pathway of Methanol Toxicity
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Caption: Metabolic pathway of Methanol-d3 leading to toxicity.

Occupational Exposure Limits

The following occupational exposure limits for methanol are established by various regulatory
agencies and should be strictly adhered to when handling Methanol-d3.

Parameter Value Agency
Permissible Exposure Limit

200 ppm OSHA[5]
(PEL) - 8-hour TWA
Recommended Exposure Limit

200 ppm NIOSHI5]
(REL) - 10-hour TWA
Short-Term Exposure Limit

] 250 ppm NIOSH[5]

(STEL) - 15 minutes
Threshold Limit Value (TLV) -

200 ppm ACGIH[5]
8-hour TWA
STEL - 15 minutes 250 ppm ACGIH[5]
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Section 3: Physical and Chemical Properties

Understanding the physical and chemical properties of Methanol-d3 is crucial for its safe
handling and storage.

Property Value

Chemical Formula CD30OH

Molecular Weight 35.06 g/mol

Appearance Colorless liquid

Odor Characteristic alcohol odor

Boiling Point 65 °C (lit.)

Melting Point Not available

Flash Point 11 °C (51.8 °F) - closed cup

Density 0.867 g/mL at 25 °C (lit.)

Vapor Pressure Not available

Explosion Limits 5.5 -36.5 % (lit.)

Solubility Miscible with water, alcohol, ether, and organic
solvents.

Hygroscopicity Hygroscopic (readily absorbs moisture from the

air)

Section 4: Safe Handling and Experimental
Workflow

A systematic approach to handling Methanol-d3 is essential to minimize exposure and prevent
accidents. The following workflow outlines the key steps for the safe use of Methanol-d3 in a
laboratory setting.

Experimental Workflow for Handling Methanol-d3

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b056482?utm_src=pdf-body
https://www.benchchem.com/product/b056482?utm_src=pdf-body
https://www.benchchem.com/product/b056482?utm_src=pdf-body
https://www.benchchem.com/product/b056482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Ensure proper ventilation
(Fume Hood)

Assemble Personal Protective
Equipment (PPE)

IProceed to handiing

Handling 8§ Dispensing

Grounding and bonding of containers
to prevent static discharge

Use spark-proof tools

Dispense in a well-ventilated area,
preferably a fume hood

Keep away from ignition sources
(heat, sparks, open flames)

Keep container tightly closed when not in use

[Proceed to use

Use in E;periment

Perform experiment in a designated area

'

Avoid contact with skin, eyes, and clothing

.

Do not eat, drink, or smoke in the work area

If spill occurs

Spill & Waste‘;\/lanagemem

Have appropriate spill kit readily available

After experiment

Y

Absorb small spills with inert material

'

Dispose of waste in a designated, |<

properly labeled hazardous waste container

Store remaining material

Storage
Vg

Store in a cool, dry, well-ventilated area

.

Store away from incompatible materials
(oxidizing agents, acids)

.

Store in a flammable liquids cabinet

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of Methanol-d3.
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Personal Protective Equipment (PPE)

Appropriate PPE is the last line of defense against exposure. The following PPE should be
worn at all times when handling Methanol-d3:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., butyl rubber, nitrile rubber).

o Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory. For
larger quantities or in case of a potential splash, a chemical-resistant apron or suit should be
considered.

» Respiratory Protection: Use in a well-ventilated area, such as a fume hood. If engineering
controls are not sufficient, a respirator with an appropriate organic vapor cartridge may be
necessary.

Section 5: Emergency Procedures

In the event of an emergency, prompt and correct action is critical.

First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has
stopped, give artificial respiration. Seek immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and water for at least 15 minutes. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and give them a small amount of water to drink. Never give anything by mouth to
an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures
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» Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide. Water may
be ineffective but can be used to cool fire-exposed containers.

» Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back.[1][4] Containers may explode when heated.

» Protective Equipment: Firefighters should wear full protective clothing and self-contained
breathing apparatus (SCBA).

Accidental Release Measures

o Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and
place it in a suitable container for disposal.

o Large Spills: Evacuate the area. Remove all sources of ignition. Ventilate the area. Contain
the spill with an inert material and prevent it from entering drains or waterways.

Section 6: Storage and Disposal

Proper storage and disposal are crucial to prevent accidents and environmental contamination.

Storage

e Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

o Keep away from heat, sparks, open flames, and other sources of ignition.[1]

o Store in a designated flammable liquids storage cabinet.

» Ground and bond containers when transferring material to prevent static electricity.[1][2]

¢ Incompatible materials to avoid include strong oxidizing agents, acids, and acid anhydrides.

Disposal

e Dispose of waste Methanol-d3 and contaminated materials in accordance with all applicable
federal, state, and local regulations.

e Do not dispose of it down the drain.
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e Use a licensed hazardous waste disposal company.

By adhering to the guidelines outlined in this technical guide, researchers, scientists, and drug
development professionals can safely handle Methanol-d3, minimizing risks and ensuring a
secure laboratory environment. Continuous vigilance and a strong safety culture are paramount
when working with any hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Risks: A Technical Guide to the Safe
Handling of Methanol-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056482#safety-precautions-for-handling-methanol-
d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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